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Compound of Interest

Compound Name: Diiodophosphany!

Cat. No.: B14792809

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the synthesis of
various classes of organophosphorus compounds utilizing molecular iodine as a catalyst or
mediator. The methodologies presented offer mild and efficient alternatives to traditional
synthetic routes, often proceeding under environmentally benign conditions.

lodine-Catalyzed Synthesis of a-Hydroxy
Phosphonates

The synthesis of a-hydroxy phosphonates is a fundamental transformation in
organophosphorus chemistry, providing access to compounds with a wide range of biological
activities. Molecular iodine efficiently catalyzes the reaction between aldehydes and
triethylphosphite in water, offering a green and high-yielding protocol.[1]

Reaction Scheme:
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R-CHO (Aldehyde) Product

[2 (10 mol%) ; R-CH(OH)-P(O)(OEt)2
H20, 80 °C (a-Hydroxy Phosphonate)

P(OEt)3 (Triethylphosphite)

Start: Formation of
Aryl Bromide (Ar-Br) Grignard Reagent
+ Mg (Ar-MgBr)

Reactants
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In-situ Generation of
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(Ar-P(O)(OEt)(NR2))

Addition of lodine (I2)
& Amine (RzNH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b14792809#diiodophosphanyl-applications-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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